Cas no 2227824-39-5 (rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine
• CAS No: 2227824-39-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6504406
• PubChem ID: 165658724
• Update Time: 2025-06-07

rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine
• EN300-1810667
• rac-[(1R,2R)-2-(quinolin-2-yl)cyclopropyl]methanamine
• 2227824-39-5

• Inchi： 1S/C13H14N2/c14-8-10-7-11(10)13-6-5-9-3-1-2-4-12(9)15-13/h1-6,10-11H,7-8,14H2/t10-,11+/m0/s1
• InChI Key： PBHPUAUZUJBVOH-WDEREUQCSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine (CAS No. 2227824-39-5)

Rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227824-39-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropyl group and a quinoline moiety in its molecular framework suggests a rich chemical diversity that can be exploited for the development of novel therapeutic agents.

The structural motif of rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The cyclopropyl ring, known for its rigid three-membered structure, can facilitate precise binding interactions within biological systems. This rigidity often enhances the binding affinity and selectivity of small molecules, making them promising candidates for drug development. The quinoline scaffold, on the other hand, is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties.

Recent research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine different pharmacophoric elements to achieve enhanced therapeutic efficacy. Rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine exemplifies this trend by integrating both cyclopropyl and quinoline functionalities into a single molecular entity. Such hybrid structures have shown promise in overcoming resistance mechanisms associated with existing drugs and in targeting previously untapped biological pathways.

In vitro studies have demonstrated that rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine exhibits notable activity against various biological targets. For instance, preliminary experiments suggest that this compound may possess inhibitory effects on certain kinases and enzymes involved in cancer progression. The quinoline moiety is particularly relevant here, as it has been extensively studied for its ability to modulate enzymatic activity through direct binding interactions. The cyclopropyl group further contributes to the molecule's binding profile by providing a hydrophobic pocket that can accommodate specific amino acid residues on the target protein.

The stereochemistry of rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine is another critical aspect that influences its pharmacological properties. The (1R,2R) configuration ensures optimal spatial orientation of the functional groups within the molecule, which can enhance binding affinity and selectivity. This stereochemical specificity is often a key factor in determining the efficacy and safety of a drug candidate. Computational studies have been instrumental in understanding how the stereochemistry of this compound affects its interaction with biological targets.

Advances in synthetic methodologies have also played a crucial role in facilitating the production of rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine on an industrial scale. Modern synthetic routes have been optimized to improve yield and purity while minimizing environmental impact. These advancements are essential for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

The potential applications of rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine extend beyond oncology. Researchers are exploring its potential as a lead compound for treating infectious diseases and inflammatory disorders. The quinoline scaffold, known for its antimicrobial properties, makes this compound a promising candidate for developing new antibiotics or antiviral agents. Additionally, the cyclopropyl group's ability to modulate inflammatory pathways suggests that it could be useful in developing anti-inflammatory therapies.

As our understanding of complex biological systems continues to evolve, so does our approach to drug discovery and development. Rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine stands as a testament to the power of interdisciplinary research in uncovering novel therapeutic agents. By combining structural innovation with rigorous biochemical investigation, scientists are paving the way for next-generation medicines that offer improved efficacy and safety profiles.

In conclusion, rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its integration of cyclopropyl and quinoline functionalities into a single molecular entity highlights the growing trend towards hybrid drug design. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like rac-(1R,2R)-2-(quinolin-2-yl)cyclopropylmethanamine will undoubtedly play a crucial role in shaping the future of medicine.